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Compound of Interest

Compound Name: (2S,3S)-butane-2,3-diol

Cat. No.: B147102 Get Quote

An In-depth Technical Guide on the Physical Properties of (2S,3S)-Butane-2,3-diol

Introduction
(2S,3S)-Butane-2,3-diol, an optically active stereoisomer of 2,3-butanediol, is a chiral vicinal

diol with significant applications in various chemical syntheses.[1] It serves as a valuable

building block for creating chiral compounds, particularly in the pharmaceutical industry.[1]

Understanding its physical properties is paramount for its effective use in research,

development, and manufacturing processes. This guide provides a comprehensive overview of

the core physical characteristics of (2S,3S)-butane-2,3-diol, detailed experimental protocols

for their determination, and logical workflows for these procedures.

Core Physical and Chemical Properties
(2S,3S)-Butane-2,3-diol is typically a colorless, viscous liquid at room temperature.[1][2] Its

key identifiers and properties are summarized in the tables below.

Table 1: General Properties and Identifiers
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Property Value

Molecular Formula C₄H₁₀O₂

Molecular Weight 90.12 g/mol [2][3]

CAS Number 19132-06-0[2][4]

Appearance Colorless viscous liquid[2], Oily Liquid

IUPAC Name (2S,3S)-butane-2,3-diol[3]

Synonyms

(+)-2,3-Butanediol, (S,S)-2,3-Butanediol,

Dextro-2,3-Butanediol, L-(+)-Butane-2,3-diol[4]

[5]

Table 2: Thermodynamic and Physical Properties
Property Value

Melting Point 20 °C[2]

Boiling Point
179-182 °C at 760 mmHg[4], 180.7 °C at 760

mmHg[2]

Density 0.992 g/cm³ at 20 °C[2], 0.987 g/mL at 25 °C[4]

Flash Point 185 °F (85 °C) - closed cup[2][4]

Vapor Pressure 0.26 mmHg at 25 °C

Refractive Index (n20/D) 1.433[4], 1.430 to 1.434[6]

Specific Rotation ([α]20/D) +13° (neat)[4]

Octanol/Water Partition Coeff (logP) -0.92[7], -0.252 (Crippen Calculated)[8]

Table 3: Solubility Data
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Solvent Solubility

Water Soluble / Miscible[9][10]

Ethanol Soluble[6][10][11]

Acetone Soluble[10]

Methanol Slightly Soluble

Chloroform Slightly Soluble

Experimental Protocols for Property Determination
The following sections detail the standard methodologies for determining the key physical

properties of diols like (2S,3S)-butane-2,3-diol.

Melting Point Determination
The melting point is a critical indicator of a compound's purity.[12] For a pure crystalline

substance, this transition occurs over a narrow temperature range.[12]

Methodology:

Sample Preparation: A small amount of the solid (if crystallized) is finely crushed into a

powder. The open end of a glass capillary tube is pushed into the powder, and the tube is

tapped gently to pack the sample to a height of 1-2 mm.[13][14]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb.[14] This assembly is placed in a heating apparatus, such as

a Thiele tube filled with mineral oil or an electrically heated Mel-Temp apparatus.

Heating and Observation: The apparatus is heated slowly and steadily, at a rate of

approximately 1-2 °C per minute as the expected melting point is approached.

Data Recording: Two temperatures are recorded: the temperature at which the first drop of

liquid appears and the temperature at which the entire sample has completely melted. This

range is the melting point of the sample. A sharp melting range (0.5-1.0 °C) is indicative of

high purity.[14]
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Workflow for Melting Point Determination.

Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[15] It is a key physical constant for liquid compounds.

Methodology (Microscale/Thiele Tube Method):
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Sample Preparation: Approximately 0.5 mL of the liquid sample is placed into a small test

tube or Durham tube.[16]

Apparatus Setup: A capillary tube (sealed at one end) is inverted and placed into the sample

tube (open end down). The sample tube is then attached to a thermometer with a rubber

band, aligning the sample with the thermometer bulb.[16]

Heating: The assembly is suspended in a Thiele tube filled with a heating oil, and the side

arm is gently heated.[16]

Observation: As the temperature rises, air trapped in the capillary tube will bubble out.

Heating continues until a rapid and continuous stream of bubbles emerges from the capillary

tip.[16]

Data Recording: The heat source is removed, and the apparatus is allowed to cool. The

boiling point is the temperature at which the bubbling stops and the liquid just begins to be

drawn back into the capillary tube.[16][17] This temperature corresponds to the point where

the external pressure equals the vapor pressure of the substance.[17]
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Workflow for Boiling Point Determination.

Density Determination
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Density is the mass of a substance per unit volume (D = m/V).[18] For a liquid, it can be

determined by accurately measuring the mass of a known volume.

Methodology:

Mass Measurement: An empty, dry container of known volume (e.g., a 10 mL graduated

cylinder or pycnometer) is weighed on an analytical balance.[19]

Volume Measurement: The container is carefully filled with the liquid to the calibrated mark.

Care is taken to read the volume from the bottom of the meniscus for accuracy.[20]

Final Mass Measurement: The container with the liquid is reweighed.[19]

Calculation: The mass of the liquid is found by subtracting the mass of the empty container

from the final mass. The density is then calculated by dividing the mass of the liquid by its

measured volume.[18] The process should be repeated to ensure precision.[20]
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Workflow for Density Determination.

Solubility Determination
Solubility tests provide insight into the polarity and functional groups of a compound.[21] The

principle "like dissolves like" is a fundamental guide.

Methodology (Qualitative):

Sample Preparation: Place a small, measured amount of the solute (e.g., 25 mg of solid or

0.05 mL of liquid) into a small test tube.[22]
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Solvent Addition: Add a small volume of the chosen solvent (e.g., 0.75 mL of water) in

portions.[22]

Mixing: After each addition, shake the test tube vigorously to facilitate dissolution.[22]

Observation: Observe whether the solute dissolves completely. The compound is classified

based on the amount of solvent required for complete dissolution. For instance, United

States Pharmacopeia (USP) definitions range from "very soluble" (less than 1 part of solvent)

to "practically insoluble" (more than 10,000 parts of solvent).[23]

Classification: For aqueous solutions, the pH can be tested with litmus or pH paper to

indicate the presence of acidic or basic functional groups.[21]
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Workflow for Qualitative Solubility Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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